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Compound of Interest

Compound Name: 2-Propanone, 1-cyclopentyl-

Cat. No.: B058136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Propanone, 1-cyclopentyl-, also commonly known as cyclopentylacetone, is a versatile

ketone that serves as a valuable intermediate in organic synthesis. Its chemical structure,

featuring a reactive carbonyl group and a cyclopentyl moiety, makes it a useful building block

for the synthesis of more complex molecules, particularly in the pharmaceutical and fragrance

industries. This document provides detailed application notes and experimental protocols for

the industrial uses of 2-Propanone, 1-cyclopentyl-.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Propanone, 1-cyclopentyl- is
presented in Table 1. This information is crucial for its handling, storage, and use in chemical

reactions.

Table 1: Chemical and Physical Properties of 2-Propanone, 1-cyclopentyl-
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Property Value Source

Molecular Formula C₈H₁₄O --INVALID-LINK--

Molecular Weight 126.20 g/mol --INVALID-LINK--

CAS Number 1122-98-1 --INVALID-LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Boiling Point 166.4 °C at 760 mmHg --INVALID-LINK--

Density 0.902 g/cm³ --INVALID-LINK--

Flash Point 54.2 °C --INVALID-LINK--

Solubility

Moderately soluble in organic

solvents, limited solubility in

water.

--INVALID-LINK--

Industrial Applications
The primary industrial application of 2-Propanone, 1-cyclopentyl- is as a precursor in the

synthesis of pharmaceuticals. It also has potential applications in the fragrance industry due to

the desirable odor characteristics of related cyclopentyl derivatives.

Pharmaceutical Intermediate: Synthesis of
Cyclopentamine
2-Propanone, 1-cyclopentyl- is a key starting material in the synthesis of Cyclopentamine, a

sympathomimetic amine that has been used as a vasoconstrictor.[1] The synthesis proceeds

via a reductive amination reaction.

Reaction Scheme:

Experimental Protocol: Reductive Amination for the Synthesis of Cyclopentamine

This protocol describes the synthesis of Cyclopentamine from 2-Propanone, 1-cyclopentyl-
via reductive amination using a nickel catalyst.
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Materials:

2-Propanone, 1-cyclopentyl-

Anhydrous ammonia

Raney Nickel or Nickel-diatomite catalyst

Hydrogen gas

Anhydrous ethanol (solvent)

High-pressure autoclave reactor

Procedure:

Charge the high-pressure autoclave reactor with 2-Propanone, 1-cyclopentyl- and the

Raney Nickel catalyst slurried in anhydrous ethanol.

Seal the reactor and purge with nitrogen gas to remove any air.

Introduce anhydrous ammonia into the reactor. A molar excess of ammonia is typically used.

Pressurize the reactor with hydrogen gas.

Heat the reactor to the desired temperature and maintain the pressure with hydrogen gas.

Stir the reaction mixture vigorously for the specified reaction time.

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess ammonia and hydrogen.

Filter the reaction mixture to remove the catalyst.

The crude product can be purified by fractional distillation under reduced pressure.

Quantitative Data:
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The following table summarizes typical reaction conditions and yields for the synthesis of

cyclopentylamine from cyclopentanone, which are expected to be similar for the reaction with

2-Propanone, 1-cyclopentyl-.

Table 2: Typical Reaction Conditions and Yields for Reductive Amination

Parameter Value Source

Catalyst Raney Nickel or Ni-diatomite --INVALID-LINK--

Temperature 120-180 °C --INVALID-LINK--

Pressure 50-110 kg/cm ² --INVALID-LINK--

Yield 74-88% --INVALID-LINK--

Logical Workflow for Cyclopentamine Synthesis:
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Start: 2-Propanone, 1-cyclopentyl-

Reactants:
- 2-Propanone, 1-cyclopentyl-

- Anhydrous Ammonia
- Hydrogen Gas

Reductive Amination

Catalyst:
Raney Nickel

Reaction Conditions:
- High Pressure

- High Temperature

Workup:
- Filtration

- Distillation

Product: Cyclopentamine

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


External Signal
(e.g., Growth Factor)

Receptor Tyrosine Kinase

Adaptor Proteins

Ras

Raf

MEK

ERK

Transcription Factors

Cellular Response
(e.g., Proliferation, Survival)

Hypothetical Inhibitor
(Derivative of 2-Propanone, 1-cyclopentyl-)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b058136?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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